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Compound of Interest

Compound Name: JNJ-26993135

Cat. No.: B1673010 Get Quote

Essential Safety and Handling Guide for JNJ-
26993135
This document provides immediate and essential safety, handling, and disposal protocols for

JNJ-26993135, a potent and selective leukotriene A4 hydrolase (LTA4H) inhibitor. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Hazard Identification and Safety Summary
JNJ-26993135 is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects[1]. All personnel must be thoroughly familiar with the handling procedures and

potential hazards before commencing any work.
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Hazard Classification Description Precautionary Statements

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Acute Aquatic Toxicity
Category 1 (Very toxic to

aquatic life)

P273: Avoid release to the

environment. P391: Collect

spillage.

Chronic Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long lasting

effects)

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling JNJ-
26993135 to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and airborne particles.

Hand Protection Protective gloves (e.g., nitrile)
Prevents skin contact with the

chemical.

Body Protection
Impervious clothing (e.g., lab

coat)

Protects against contamination

of personal clothing.

Respiratory Protection Suitable respirator

Required when engineering

controls are insufficient to

control airborne exposure, or

when handling the powder

form to avoid dust and aerosol

formation.[1]

Operational and Disposal Plans
Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of JNJ-26993135.

Experimental Workflow for Handling JNJ-26993135
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Preparation

Handling

Post-Experiment & Cleanup

1. Don Personal Protective Equipment (PPE)

2. Ensure Adequate Ventilation

3. Prepare Handling & Spill Containment Materials

4. Weigh/Measure Compound in a Ventilated Enclosure

Proceed to Handling

5. Prepare Solution (if applicable)

6. Conduct Experiment

7. Decontaminate Work Surfaces with Alcohol

Proceed to Cleanup

8. Segregate and Dispose of Waste

9. Doff and Dispose of PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of JNJ-26993135.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1673010?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocols
1. Preparation:

Donning PPE: Before entering the designated handling area, put on all required PPE as

specified in the table above.

Ventilation: All handling of JNJ-26993135, especially the solid form, must be conducted in a

well-ventilated area, preferably within a chemical fume hood to avoid inhalation of dust or

aerosols.[1]

Emergency Preparedness: Ensure an accessible safety shower and eyewash station are

available.[1] Prepare spill containment materials, such as absorbent pads, before starting

work.

2. Handling:

Weighing and Transfer: When weighing or transferring the solid compound, use caution to

prevent the generation of dust.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid

splashing.

General Handling: Avoid contact with eyes and skin.[1] Do not eat, drink, or smoke in the

handling area.[1]

3. Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder and -80°C when in solvent.

[1]

4. Spill Management:

Evacuation: In case of a significant spill, evacuate personnel to a safe area.[1]
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Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Cleanup: For liquid spills, absorb with a finely-powdered liquid-binding material (e.g.,

diatomite, universal binders).[1] Decontaminate surfaces and equipment by scrubbing with

alcohol.[1] Collect all contaminated materials in a sealed container for proper disposal.

5. First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, and seek prompt medical

attention.[1]

Skin Contact: Rinse skin thoroughly with large amounts of water and remove contaminated

clothing. Call a physician.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.[1]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a physician

immediately.[1]

Disposal Plan
All waste materials contaminated with JNJ-26993135 must be treated as hazardous waste and

disposed of accordingly to prevent environmental contamination.
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Waste Generation

Waste Handling & Segregation

Final Disposal

1. Excess/Unused JNJ-26993135

4. Collect in Designated, Labeled Hazardous Waste Containers

2. Contaminated Labware (e.g., tips, tubes) 3. Contaminated PPE

5. Securely Seal Containers

6. Transfer to an Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: Disposal Workflow for JNJ-26993135 Waste.

Disposal Protocol:

Segregation: Collect all materials that have come into contact with JNJ-26993135, including

excess chemical, contaminated labware (e.g., pipette tips, vials), and used PPE, in a

designated and clearly labeled hazardous waste container.

Containerization: Ensure the waste container is appropriate for chemical waste, is kept

closed, and is stored in a designated secondary containment area.

Final Disposal: Dispose of the contents and the container at an approved waste disposal

plant in accordance with local, state, and federal regulations.[1] Do not dispose of it in the

regular trash or pour it down the drain.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1673010?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673010?utm_src=pdf-body
https://www.benchchem.com/product/b1673010?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC21172.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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